Cas no 515830-32-7 (1-ethyl-N-(2-fluorophenyl)-1H-pyrazole-3-carboxamide)

• Product Name: 1-ethyl-N-(2-fluorophenyl)-1H-pyrazole-3-carboxamide
• CAS No: 515830-32-7
• MF: C₁₂H₁₂FN₃O
• MW: 233.241585731506
• CID: 6070416
• PubChem ID: 841687
• Update Time: 2025-05-26

1-ethyl-N-(2-fluorophenyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-N-(2-fluorophenyl)-1H-pyrazole-3-carboxamide
• AKOS003308243
• 1-ethyl-N-(2-fluorophenyl)pyrazole-3-carboxamide
• 515830-32-7
• F5127-0552

• Inchi： 1S/C12H12FN3O/c1-2-16-8-7-11(15-16)12(17)14-10-6-4-3-5-9(10)13/h3-8H,2H2,1H3,(H,14,17)
• InChI Key： BUTWKENUBRDBFK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(C1C=CN(CC)N=1)=O

Computed Properties

• Exact Mass: 233.09644018g/mol
• Monoisotopic Mass: 233.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-ethyl-N-(2-fluorophenyl)-1H-pyrazole-3-carboxamide

Introduction to 1-ethyl-N-(2-fluorophenyl)-1H-pyrazole-3-carboxamide (CAS No. 515830-32-7)

1-ethyl-N-(2-fluorophenyl)-1H-pyrazole-3-carboxamide (CAS No. 515830-32-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluorine substituent at the para position of the phenyl ring and an amide functional group, contribute to its unique chemical properties and biological interactions.

The synthesis of 1-ethyl-N-(2-fluorophenyl)-1H-pyrazole-3-carboxamide involves a multi-step process that typically begins with the condensation of ethyl acetoacetate with hydrazine hydrate to form 1H-pyrazole-3-carboxylic acid ethyl ester. Subsequent functionalization steps, including fluorination and amidation, are performed to introduce the desired substituents. The introduction of the fluorine atom at the 2-position of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for further pharmacological investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on pyrazole derivatives. The amide group in 1-ethyl-N-(2-fluorophenyl)-1H-pyrazole-3-carboxamide serves as a key pharmacophore, enabling interactions with biological targets such as enzymes and receptors. This compound has shown potential in preclinical studies as an inhibitor of various enzymes involved in inflammatory pathways. The fluorine substituent further modulates its binding affinity and selectivity, making it an attractive scaffold for drug design.

One of the most compelling aspects of 1-ethyl-N-(2-fluorophenyl)-1H-pyrazole-3-carboxamide is its ability to modulate inflammatory responses. Inflammatory processes are central to numerous diseases, including autoimmune disorders, chronic infections, and cancer. By targeting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), this compound may offer a new therapeutic approach to managing inflammation. Preliminary studies have demonstrated its efficacy in reducing pro-inflammatory cytokine production in vitro, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 1-ethyl-N-(2-fluorophenyl)-1H-pyrazole-3-carboxamide are also of considerable interest. The presence of the fluorine atom improves its bioavailability by enhancing membrane permeability and reducing metabolic degradation. Additionally, the amide group contributes to favorable solubility characteristics, which are essential for formulation development. These properties make it a promising candidate for further clinical development.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates like 1-ethyl-N-(2-fluorophenyl)-1H-pyrazole-3-carboxamide. Molecular docking studies have identified its binding interactions with various biological targets, providing insights into its mechanism of action. These studies have highlighted its potential as an inhibitor of Janus kinases (JAKs), which are implicated in several inflammatory and autoimmune diseases. The ability to predict binding affinities and optimize molecular structures using computational methods has significantly accelerated drug discovery efforts.

The synthesis and characterization of 1-ethyl-N-(2-fluorophenyl)-1H-pyrazole-3-carboxamide have also benefited from advancements in synthetic methodologies. Modern techniques such as flow chemistry and microwave-assisted synthesis have improved reaction efficiency and scalability. These innovations have not only streamlined the production process but also allowed for the exploration of novel synthetic routes that may lead to more cost-effective and environmentally sustainable methods.

In conclusion, 1-ethyl-N-(2-fluorophenyl)-1H-pyrazole-3-carboxamide (CAS No. 515830-32-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical results, make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery of novel therapeutic agents.